Methyl 4-((3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C17H17ClN2O5S/c1-24-17(21)12-2-4-14(5-3-12)26(22,23)20-9-7-13(11-20)25-16-6-8-19-10-15(16)18/h2-6,8,10,13H,7,9,11H2,1H3
• InChI Key: NMHSSNMQUKCHBL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OC3=C(C=NC=C3)Cl
• Molecular Formula: C17H17ClN2O5S
• Molecular Weight: 396.8 g/mol

Description

Methyl 4-((3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure, which has made it a promising candidate for use in a range of scientific research applications.

Scientific Research Applications

Synthetic Chemistry

The synthesis and characterization of related compounds involve complex chemical reactions demonstrating the compound's potential role in the development of new materials or pharmaceuticals. For instance, the synthesis of 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, a key intermediate of Tianeptine, showcases a multi-step synthetic route that could offer insights into methodologies applicable to the compound (Z. Xiu-lan, 2009).

Green Chemistry

The modification of synthetic processes to enhance their environmental friendliness and efficiency is a critical area of research. For example, the modified synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in the synthesis of Dexlansoprazole, demonstrates a green chemistry approach that could be relevant to the environmentally conscious synthesis of the compound (Rohidas Gilbile et al., 2017).

Advanced Materials

Research on new materials with unique properties is another area where related chemistry is applied. For instance, the development of transparent aromatic polyimides with high refractive indices and small birefringences involves complex organic synthesis, hinting at potential applications in optics and electronics for related compounds (P. Tapaswi et al., 2015).